Cas no 299408-81-4 (3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione)

• Product Name: 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• CAS No: 299408-81-4
• MF: C₂₁H₂₂FN₃O₃
• MW: 383.416088581085
• CID: 6525110
• Update Time: 2025-10-29

3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• 3-(4-(4-fluorophenyl)piperazin-1-yl)-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-[4-(4-fluorophenyl)-1-piperazinyl]-1-(2-methoxyphenyl)-

• Inchi： 1S/C21H22FN3O3/c1-28-19-5-3-2-4-17(19)25-20(26)14-18(21(25)27)24-12-10-23(11-13-24)16-8-6-15(22)7-9-16/h2-9,18H,10-14H2,1H3
• InChI Key： CYQOVTBHGWBDFO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(=O)CC(N2CCN(C3=CC=C(F)C=C3)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione

Comprehensive Overview of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione (CAS No. 299408-81-4)

The compound 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione (CAS No. 299408-81-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperazine ring, fluorophenyl group, and pyrrolidine-2,5-dione core makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with neurotransmitter systems, which could pave the way for novel treatments in neurology and psychiatry.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione aligns with this trend, as its modular structure allows for targeted modifications to enhance bioavailability and efficacy. The inclusion of a methoxyphenyl moiety further enhances its pharmacokinetic properties, making it a subject of intense study in drug discovery pipelines.

One of the most frequently asked questions in scientific forums revolves around the synthetic pathways for this compound. The synthesis typically involves multi-step organic reactions, including N-alkylation and cyclization, to achieve the desired stereochemistry and purity. Researchers emphasize the importance of optimizing reaction conditions to minimize byproducts and maximize yield, a topic that dominates discussions in medicinal chemistry circles.

The structure-activity relationship (SAR) of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione is another hot topic. Studies suggest that the fluorophenyl group plays a critical role in binding affinity, while the pyrrolidine-2,5-dione core contributes to metabolic stability. These insights are invaluable for designing derivatives with improved therapeutic profiles, a focus area in computational drug design and high-throughput screening.

From an industrial perspective, scalability and cost-effectiveness are key concerns. The compound's CAS No. 299408-81-4 is often searched in conjunction with terms like bulk synthesis and GMP manufacturing, reflecting the growing demand for large-scale production. Companies specializing in custom synthesis are actively exploring greener methodologies, such as catalytic hydrogenation, to align with sustainable chemistry practices.

In the context of intellectual property, patents related to 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methoxyphenyl)pyrrolidine-2,5-dione highlight its potential in treating CNS disorders. This has sparked debates about drug repurposing and off-label uses, particularly in light of the global mental health crisis. The compound's ability to modulate dopamine and serotonin receptors positions it as a versatile tool for neuroscientific research.

Looking ahead, the integration of AI-driven drug discovery platforms is expected to accelerate the development of analogs based on this scaffold. Searches for machine learning in chemistry and predictive modeling often intersect with discussions about 299408-81-4, underscoring its relevance in cutting-edge research. As the scientific community continues to unravel its full potential, this compound remains a beacon of innovation in pharmaceutical sciences.